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Compound of Interest

Compound Name: 5-Chloro-1-pentene

Cat. No.: B1630857

Application Notes and Protocols for 5-Chloro-1-
pentene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for the handling and
storage of 5-Chloro-1-pentene (CAS No. 928-50-7), a key intermediate in pharmaceutical and

fine chemical synthesis. Adherence to these guidelines is critical to ensure personnel safety
and maintain the integrity of the compound.

Hazard Identification and Safety Precautions

5-Chloro-1-pentene is a highly flammable liquid and vapor that can be harmful if swallowed, in
contact with skin, or inhaled.[1] It is also known to cause skin and serious eye irritation and may
cause respiratory irritation.[1]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[1]

H302: Harmful if swallowed.[1]

H312: Harmful in contact with skin.

H315: Causes skin irritation.[1][2]
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e H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.[1][3]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

o P233: Keep container tightly closed.[2]

e P240: Ground/bond container and receiving equipment.[2]

e P261: Avoid breathing mist or vapors.

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2]

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[2]
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Quantitative Data Summary

The physical and chemical properties of 5-Chloro-1-pentene are summarized in the table
below.
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Property Value Source
Molecular Formula C5HoCI [1114]
Molecular Weight 104.58 g/mol [1]

CAS Number 928-50-7 [11[4115]
Appearance Colorless transparent liquid [4]

0.889 g/cm? - 0.9125 g/lcm3 @

Densit 4][5
y 20 oC [4][5]
- _ 101.8 °C - 105 °C at 760
Boiling Point [41[5]
mmHg
Flash Point 7.3°C [4115]
Refractive Index 1.42 [41[5]
Storage Temperature 2-8°C orin a freezer [41[6]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 5-Chloro-1-pentene to minimize
exposure risk.

o Eye and Face Protection: Chemical safety goggles conforming to OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 should be used.[3]
A face shield is recommended when there is a risk of splashing.

» Hand Protection: Chemical-resistant gloves, such as Viton™ or other fluoroelastomer gloves,
are recommended for extended contact.[7] Nitrile gloves may be suitable for incidental
contact but must be changed immediately upon contamination.[7] Always inspect gloves for
tears or punctures before use.

o Body Protection: A flame-retardant lab coat and a chemical-resistant apron should be worn.

[7]

o Respiratory Protection: All handling of 5-Chloro-1-pentene should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[7] If a fume hood is not
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available, a NIOSH-approved respirator with an appropriate vapor cartridge should be used.

Handling Procedures

o Work in a well-ventilated area, preferably a chemical fume hood.[5]

e Use non-sparking tools and explosion-proof equipment.[3]

e Ground and bond containers when transferring material to prevent static discharge.[3]
» Avoid contact with skin, eyes, and clothing.[5]

» Do not eat, drink, or smoke in the handling area.

e Wash hands thoroughly after handling.[3]

o Keep the container tightly closed when not in use.[3][4]

Storage Procedures

Proper storage is essential to maintain the quality and safety of 5-Chloro-1-pentene.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
 Recommended storage is in a freezer or at 2-8°C.[4]
o Keep away from heat, sparks, open flames, and other sources of ignition.[3]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

[4]

o Storage under an inert atmosphere, such as nitrogen or argon, is advised to prevent
degradation.[4]

Experimental Protocol: Representative Nucleophilic
Substitution

The following is a generalized protocol for a nucleophilic substitution reaction using 5-Chloro-
1-pentene. Note: This is a representative example, and specific reaction conditions may need

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.echemi.com/produce/pr2208019086-5-chloro-1-pentene.html
https://www.fishersci.com/store/msds?partNumber=AC223420050&productDescription=5-CHLORO-1-PENTYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223420050&productDescription=5-CHLORO-1-PENTYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/produce/pr2208019086-5-chloro-1-pentene.html
https://www.fishersci.com/store/msds?partNumber=AC223420050&productDescription=5-CHLORO-1-PENTYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223420050&productDescription=5-CHLORO-1-PENTYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.innospk.com/en/?news/grok-exploring-5-chloro-1-pentene-a-key-pharmaceutical-intermediate
https://www.benchchem.com/product/b1630857?utm_src=pdf-body
https://www.echemi.com/produce/pr2208019086-5-chloro-1-pentene.html
https://www.innospk.com/en/?news/grok-exploring-5-chloro-1-pentene-a-key-pharmaceutical-intermediate
https://www.fishersci.com/store/msds?partNumber=AC223420050&productDescription=5-CHLORO-1-PENTYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC223420050&productDescription=5-CHLORO-1-PENTYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.innospk.com/en/?news/grok-exploring-5-chloro-1-pentene-a-key-pharmaceutical-intermediate
https://www.innospk.com/en/?news/grok-exploring-5-chloro-1-pentene-a-key-pharmaceutical-intermediate
https://www.benchchem.com/product/b1630857?utm_src=pdf-body
https://www.benchchem.com/product/b1630857?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

to be optimized.

Objective: To synthesize an ether by reacting 5-Chloro-1-pentene with a sodium alkoxide.
Materials:

e 5-Chloro-1-pentene

e Sodium alkoxide (e.g., sodium ethoxide)

¢ Anhydrous aprotic solvent (e.g., Tetrahydrofuran - THF)
e Round-bottom flask

o Magnetic stirrer and stir bar

» Condenser

¢ Inert gas supply (Nitrogen or Argon)

e Heating mantle

e Separatory funnel

e Drying agent (e.g., anhydrous magnesium sulfate)

e Rotary evaporator

Procedure:

o Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a condenser
under an inert atmosphere.

o Reagent Addition: In the reaction flask, dissolve the sodium alkoxide in the anhydrous aprotic
solvent.

o Reactant Addition: While stirring, slowly add 5-Chloro-1-pentene to the alkoxide solution at
room temperature. An exothermic reaction may occur; control the addition rate to maintain a
safe temperature.
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» Reaction: Heat the reaction mixture to reflux and monitor the reaction progress using an
appropriate analytical technique (e.g., TLC or GC).

o Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the
reaction by carefully adding water.

o Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable
organic solvent (e.g., diethyl ether).

e Washing: Wash the organic layer with brine to remove any remaining water-soluble
impurities.

» Drying: Dry the organic layer over an anhydrous drying agent.

e Solvent Removal: Filter off the drying agent and remove the solvent using a rotary
evaporator to yield the crude product.

 Purification: Purify the crude product by distillation or column chromatography as needed.

Waste Disposal

Collect all waste containing 5-Chloro-1-pentene in a dedicated, properly labeled, and sealed
hazardous waste container.[7] Dispose of the waste in accordance with local, state, and federal
regulations. Do not dispose of it down the drain.

Visualizations
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Safe Handling and Storage Workflow for 5-Chloro-1-pentene

Preparation

Review Safety Data Sheet (SDS)

l

Don Appropriate Personal Protective Equipment (PPE)

l

Ensure Proper Ventilation (Fume Hood)

Handling
y

Ground and Bond Container

l

Use Non-Sparking Tools

l

Transfer Chemical

Storage Waste Disposal
Store in a Tightly Closed Container Collect Waste in a Labeled Hazardous Waste Container
Keep in a Cool, Dry, Well-Ventilated Area (2-8°C) Dispose of According to Regulations

l

Separate from Incompatible Materials

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Logical Relationship of Hazards and Controls

Chemical Hazards
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 5-Chloro-1-pentene | C5H9CI | CID 523042 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. merckmillipore.com [merckmillipore.com]

» 3. fishersci.com [fishersci.com]

¢ 4. innospk.com [innospk.com]

¢ 5. echemi.com [echemi.com]

e 6. 5-Chloro-1-pentene | lookchem [lookchem.com]

e 7. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1630857?utm_src=pdf-body-img
https://www.benchchem.com/product/b1630857?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-1-pentene
https://www.merckmillipore.com/Web-JP-Site/ja_JP/-/JPY/ShowDocument-File?ProductSKU=MDA_CHEM-818405&DocumentType=MSD&DocumentId=818405_SDS_MY_EN.PDF&DocumentUID=17781967&Language=EN&Country=MY&Origin=null&Display=inline
https://www.fishersci.com/store/msds?partNumber=AC223420050&productDescription=5-CHLORO-1-PENTYNE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.innospk.com/en/?news/grok-exploring-5-chloro-1-pentene-a-key-pharmaceutical-intermediate
https://www.echemi.com/produce/pr2208019086-5-chloro-1-pentene.html
https://www.lookchem.com/ProductWholeProperty_LCPL641477.htm
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Chloro_1_1_difluoroindan.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Safe handling and storage procedures for 5-Chloro-1-
pentene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630857#safe-handling-and-storage-procedures-for-
5-chloro-1-pentene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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